1,1,1,2,3,3-Hexafluoropropane
Cat. No. B1582507
:
431-63-0
M. Wt: 152.04 g/mol
InChI Key: FYIRUPZTYPILDH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[F:1][C:2]([C:3](=[C:4]([F:5])[F:6])[F:7])([F:8])[F:9].[H:10][H:11]>>[F:1][C:2]([CH:3]([CH:4]([F:5])[F:6])[F:7])([F:8])[F:9]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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FC(F)=C(F)C(F)(F)F
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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FC(F)C(F)C(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
